3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15N3O3/c21-20(22)15-10-5-9-14(12-15)17-18-16(23-19-17)11-4-8-13-6-2-1-3-7-13/h1-3,5-7,9-10,12H,4,8,11H2
• InChI Key: MRYOZRFPVBYFPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC2=NC(=NO2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of oxadiazoles, which are known for their diverse chemical and biological properties.

Scientific Research Applications

3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and bacterial infections. In addition, it has also been studied for its potential use as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of 3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole is not fully understood. However, studies suggest that this compound may exert its biological effects through the inhibition of specific enzymes or proteins. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that play a role in inflammation.
Biochemical and Physiological Effects:
Studies have demonstrated that 3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole exhibits a range of biochemical and physiological effects. For example, it has been shown to possess anti-inflammatory, anticancer, and antibacterial properties. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which may make it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole in lab experiments is its diverse range of biological activities. This makes it a valuable tool for investigating various biological processes. However, a limitation of using this compound is its potential toxicity. Studies have shown that high concentrations of this compound can be toxic to cells, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole. One area of interest is the development of novel derivatives with improved biological activities. Another area of interest is the investigation of the mechanism of action of this compound, which may lead to a better understanding of its potential applications. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo, which will be important for its potential use in clinical applications.

Synthesis Methods

The synthesis of 3-(3-nitrophenyl)-5-(3-phenylpropyl)-1,2,4-oxadiazole involves the reaction between 3-nitrobenzyl bromide and 3-phenylpropylamine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) at elevated temperatures. The resulting product is then purified through recrystallization or column chromatography.